Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide
Overview
Description
Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide, also known as BMNO, is a compound that has been extensively studied in the field of organic chemistry. It is a white crystalline powder with a molecular weight of 293.29 g/mol. BMNO has a wide range of applications in scientific research, particularly in the field of biochemistry and pharmacology.
Mechanism of Action
Target of Action
It is known that similar compounds are used in the preparation of derivatives that have activity as antileukemia agents . These compounds might be useful in the treatment of chronic myelogenous leukemia .
Mode of Action
It is known that similar compounds have potent antileishmanial and antimalarial activities .
Biochemical Pathways
It is known that similar compounds are used in the preparation of derivatives that have activity as antileukemia agents .
Advantages and Limitations for Lab Experiments
Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. It is also stable under a wide range of conditions, which makes it suitable for use in a variety of experiments. However, Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide has some limitations, including its potential toxicity and the need for careful handling.
Future Directions
There are several future directions for research on Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide. One area of interest is the development of new synthetic methods for Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide, which could lead to more efficient and cost-effective production. Another area of interest is the exploration of the potential therapeutic applications of Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide in the treatment of various diseases. Finally, further research is needed to fully understand the mechanism of action of Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide and its potential effects on human health.
Scientific Research Applications
Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide has been used in various scientific research applications, particularly in the field of biochemistry and pharmacology. It has been found to have antioxidant properties and has been used in the treatment of various diseases, including cancer and cardiovascular disease. Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide has also been found to have anti-inflammatory properties and has been used to treat inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
methyl 3-[(1-oxidopyridin-1-ium-4-carbonyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O4/c1-20-14(18)11-3-2-4-12(9-11)15-13(17)10-5-7-16(19)8-6-10/h2-9H,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGNZWWWPWYCJCC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=[N+](C=C2)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00215410 |
Source
|
| Record name | Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00215410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide | |
CAS RN |
65101-47-5 |
Source
|
| Record name | Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065101475 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 3-((4-pyridinylcarbonyl)amino)-, methyl ester, N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00215410 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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